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Compound of Interest

Compound Name: DBCO-PEG12-acid

Cat. No.: B8104232 Get Quote

This guide provides immediate safety, handling, and disposal protocols for DBCO-PEG12-acid,

tailored for researchers, scientists, and professionals in drug development. Adherence to these

procedures is crucial for ensuring laboratory safety and maintaining the integrity of your

experiments.

Chemical Properties and Storage
DBCO-PEG12-acid is a heterobifunctional linker containing a dibenzocyclooctyne (DBCO)

group for copper-free click chemistry and a carboxylic acid for amide bond formation.[1][2][3]

The polyethylene glycol (PEG) spacer enhances its solubility in aqueous media.[1][4]

Property Value Source

Molecular Formula C46H68N2O16

Molecular Weight 905.1 g/mol

Purity ≥95%

Solubility DMSO, DMF, DCM

Storage Temperature -20°C

Storage and Handling Precautions:

Store at –20°C in a tightly sealed container, protected from moisture and light.
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Equilibrate the vial to room temperature before opening to prevent moisture condensation.

Use anhydrous solvents for reconstitution.

DBCO-PEG12-acid is moisture-sensitive; avoid prolonged exposure to moisture.

Personal Protective Equipment (PPE)
When handling DBCO-PEG12-acid, especially in its powdered form, appropriate personal

protective equipment is mandatory to minimize exposure and ensure safety.

PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile or Neoprene Gloves

Provides protection against

chemical splashes. Two pairs

of chemotherapy-grade gloves

are recommended when

handling hazardous drug

compounds.

Eye Protection
Safety Goggles or a Face

Shield

Protects eyes from splashes

and airborne particles. A face

shield should be worn over

safety glasses if there is a

significant splash hazard.

Body Protection Laboratory Coat

A disposable, back-closing

gown made of a material

resistant to chemical

permeation is recommended.

Respiratory Protection Fume Hood or Respirator

Handle the solid compound in

a chemical fume hood to avoid

inhalation of dust. If a fume

hood is not available, a

respirator may be required.
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Experimental Workflow: Handling and Reaction
The following diagram outlines the general workflow for handling DBCO-PEG12-acid, from

preparation to reaction quenching.
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Preparation

Reaction

Cleanup and Disposal

Equilibrate vial to room temperature

Dissolve DBCO-PEG12-acid in anhydrous solvent (e.g., DMSO, DMF)

Prevent moisture condensation

Add DBCO-PEG12-acid solution to reaction mixture

Use immediately

Incubate under appropriate conditions (e.g., room temperature)

Quench reaction if necessary

Purify the conjugate

Dispose of waste

Follow institutional guidelines
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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